5-(4-Methoxyphenyl)-1-pentanol

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)pentan-1-ol
• InChI: InChI=1S/C12H18O2/c1-14-12-8-6-11(7-9-12)5-3-2-4-10-13/h6-9,13H,2-5,10H2,1H3
• InChI Key: YFXNGNDJUYSLFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCCCCO

Description

5-(4-Methoxyphenyl)-1-pentanol is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 16 (7.1 g, 37 mmol) in 150 dry ethanol (150 mL) was placed in a 0.5 L Parr flask and palladium on carbon (0.92 g, 5% wet. Pd/C) was added as a suspension in ethanol (25 mL). The reaction mixture was shaken at 50 psi of hydrogen pressure at room temperature for 24 hours. After this time, the mixture was filtered through a silica gel pad and the solvent was removed at reduced pressure. The residue was purified by flash chromatography (silica gel, 1:3 ethyl acetate/hexanes) to provide 17 (6.7 g, 92%) as a clear oil. 1H NMR (300 MHz, CDCl3) δ1.48 (m, 2H), 1.60 (m, 4H), 2.58 (m, 2H), 3.63 (m, 2H) 3.80 (s, 3H), 6.83 (d, 2H), 7.10 (d, 2H).